Cas no 1006469-01-7 (2-(3,5-Bis-difluoromethyl-pyrazol-1-yl)-ethylamine)

2-(3,5-Bis-difluoromethyl-pyrazol-1-yl)-ethylamine structure
1006469-01-7 structure
Product name:2-(3,5-Bis-difluoromethyl-pyrazol-1-yl)-ethylamine
CAS No:1006469-01-7
MF:C7H9F4N3
MW:211.160074949265
CID:3059819
PubChem ID:19616573

2-(3,5-Bis-difluoromethyl-pyrazol-1-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-Bis-difluoromethyl-pyrazol-1-yl)-ethylamine
    • 1006469-01-7
    • 2-[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine
    • 2-[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]ethanamine
    • STK350055
    • AKOS000312165
    • Inchi: InChI=1S/C7H9F4N3/c8-6(9)4-3-5(7(10)11)14(13-4)2-1-12/h3,6-7H,1-2,12H2
    • InChI Key: QVYATSMWQFTEMY-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 211.07326g/mol
  • Monoisotopic Mass: 211.07326g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Molecular Weight: 211.16g/mol
  • Topological Polar Surface Area: 43.8Ų

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